3-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-7-methyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 3-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-7-methyl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C19H21FN4O2S/c1-13-10-18(26)24-14(12-27-19(24)21-13)11-17(25)23-8-6-22(7-9-23)16-5-3-2-4-15(16)20/h2-5,10,14H,6-9,11-12H2,1H3
• InChI Key: WLGIKMOKBQOVQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C19H21FN4O2S
• Molecular Weight: 388.5 g/mol
• CAS No.: 946264-00-2

Description

The compound “3-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-7-methyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to the mentioned chemical have been synthesized and evaluated for their antimicrobial activity. For example, a study by Yurttaş et al. (2016) focused on the synthesis of dithiocarbamate derivatives bearing thiazole/benzothiazole rings, which were tested against various microorganism strains using the microdilution technique. Several compounds demonstrated high antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Yurttaş et al., 2016).

Antitumor Activity

Another area of application is in the development of antitumor agents. Naito et al. (2005) synthesized novel pyrimidinyl pyrazole derivatives and evaluated their cytotoxic activity against several tumor cell lines. Some compounds exhibited potent antitumor activity, indicating the therapeutic potential of such structures in cancer treatment (Naito et al., 2005).

Anti-Inflammatory and Analgesic Agents

Additionally, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, showcasing significant analgesic and anti-inflammatory activities. These findings indicate the potential of structurally related compounds in developing new therapies for inflammatory diseases (Abu‐Hashem et al., 2020).

5-HT2 Antagonist Activity

Compounds with bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives have shown potent 5-HT2 antagonist activity, suggesting their usefulness in developing treatments for disorders related to the serotonin system (Watanabe et al., 1992).

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.